Cas no 1361865-93-1 (3,5-Bis(2,5-dichlorophenyl)pyridine-2-acetonitrile)

• Product Name: 3,5-Bis(2,5-dichlorophenyl)pyridine-2-acetonitrile
• CAS No: 1361865-93-1
• MF: C₁₉H₁₀Cl₄N₂
• MW: 408.108100414276
• CID: 4801267
• Update Time: 2025-05-22

3,5-Bis(2,5-dichlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,5-dichlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C19H10Cl4N2/c20-12-1-3-17(22)14(8-12)11-7-16(19(5-6-24)25-10-11)15-9-13(21)2-4-18(15)23/h1-4,7-10H,5H2
• InChI Key： JMPAIOSEHCJCBG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C(CC#N)=NC=C(C2C=C(C=CC=2Cl)Cl)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 493
• XLogP3: 6.3
• Topological Polar Surface Area: 36.7

Additional information on 3,5-Bis(2,5-dichlorophenyl)pyridine-2-acetonitrile

3,5-Bis(2,5-dichlorophenyl)pyridine-2-acetonitrile: A Comprehensive Overview

3,5-Bis(2,5-dichlorophenyl)pyridine-2-acetonitrile, identified by the CAS number 1361865-93-1, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a pyridine ring with two dichlorophenyl groups at the 3 and 5 positions and an acetonitrile group at the 2 position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound in research and industrial applications.

The synthesis of 3,5-Bis(2,5-dichlorophenyl)pyridine-2-acetonitrile involves a multi-step process that typically begins with the preparation of the dichlorophenyl intermediates. These intermediates are then subjected to nucleophilic substitution or coupling reactions to form the pyridine core. The final step involves the introduction of the acetonitrile group through a selective cyanoation process. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly synthesis pathways for this compound.

3,5-Bis(2,5-dichlorophenyl)pyridine-2-acetonitrile exhibits remarkable electronic properties due to the electron-withdrawing nature of the dichlorophenyl and acetonitrile groups. These properties make it an excellent candidate for applications in optoelectronics and organic electronics. For instance, researchers have explored its potential as a building block for organic light-emitting diodes (OLEDs) and photovoltaic materials. Studies published in leading journals such as Nature Communications and Advanced Materials have demonstrated its ability to enhance device efficiency by improving charge transport properties.

In addition to its electronic applications, 3,5-Bis(2,5-dichlorophenyl)pyridine-2-acetonitrile has shown promise in medicinal chemistry. Its ability to act as a ligand in metalloenzyme models has been extensively studied. Recent findings suggest that it may serve as a potential inhibitor for certain enzymes involved in disease pathways. This opens up new avenues for drug discovery and therapeutic development.

The environmental impact of CAS No 1361865-93-1 has also been a topic of interest among researchers. Studies have been conducted to assess its biodegradability and toxicity profiles. Preliminary results indicate that while it is not inherently toxic at low concentrations, its persistence in certain environmental conditions requires careful consideration during industrial use.

In conclusion, 3,5-Bis(2,5-dichlorophenyl)pyridine-2-acetonitrile, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its applications span across multiple disciplines, from electronics to pharmacology, making it a compound of significant scientific and industrial importance. As research progresses, new insights into its potential uses are expected to emerge, further solidifying its role in modern chemistry.